Cas no 1565713-65-6 (4-methoxycyclohexane-1-sulfonamide, Mixture of diastereomers)

• Product Name: 4-methoxycyclohexane-1-sulfonamide, Mixture of diastereomers
• CAS No: 1565713-65-6
• MF: C₇H₁₅NO₃S
• MW: 193.263900995255
• MDL: MFCD26885513
• CID: 5245213
• PubChem ID: 104459237
• Update Time: 2026-03-08

4-methoxycyclohexane-1-sulfonamide, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• 4-METHOXYCYCLOHEXANE-1-SULFONAMIDE
• 4-methoxycyclohexane-1-sulfonamide, Mixture of diastereomers

• MDL： MFCD26885513
• Inchi： 1S/C7H15NO3S/c1-11-6-2-4-7(5-3-6)12(8,9)10/h6-7H,2-5H2,1H3,(H2,8,9,10)
• InChI Key： WPMGWMOGQDEGMI-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)CCC(OC)CC1

Computed Properties

• Exact Mass: 193.07726451g/mol
• Monoisotopic Mass: 193.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 77.8Ų

Additional information on 4-methoxycyclohexane-1-sulfonamide, Mixture of diastereomers

4-Methoxycyclohexane-1-Sulfonamide: A Comprehensive Overview

The compound 4-methoxycyclohexane-1-sulfonamide, also known by its CAS number 1565713-65-6, is a versatile chemical entity with significant applications in various fields. This compound is a mixture of diastereomers, which adds complexity to its synthesis and characterization. The presence of the methoxy group at the 4-position of the cyclohexane ring and the sulfonamide functional group at the 1-position makes it a unique molecule with diverse chemical properties.

Recent studies have highlighted the importance of 4-methoxycyclohexane-1-sulfonamide in drug discovery and development. The sulfonamide group is known for its ability to act as a bioisostere, providing a platform for modifying pharmacokinetic properties without significantly altering the molecular framework. This has led to its exploration in designing novel therapeutic agents targeting various diseases, including cancer and inflammatory conditions.

The synthesis of 4-methoxycyclohexane-1-sulfonamide involves multi-step reactions, often requiring precise control over stereochemistry due to the presence of diastereomers. Researchers have employed advanced techniques such as enantioselective synthesis and asymmetric catalysis to optimize the production process. These methods not only enhance yield but also improve the purity of the final product, which is crucial for its application in pharmaceuticals.

In terms of chemical properties, 4-methoxycyclohexane-1-sulfonamide exhibits moderate solubility in organic solvents and shows stability under physiological conditions. Its cyclohexane ring provides structural rigidity, while the methoxy group introduces electronic effects that influence reactivity. The sulfonamide group further enhances hydrogen bonding capabilities, making it suitable for interactions with biological targets.

Recent advancements in computational chemistry have enabled detailed molecular modeling of 4-methoxycyclohexane-1-sulfonamide. These studies have provided insights into its binding affinities with various protein targets, paving the way for rational drug design. For instance, molecular dynamics simulations have revealed how the compound interacts with key residues in enzyme active sites, offering clues for optimizing its pharmacological profile.

The mixture of diastereomers in this compound adds another layer of complexity to its behavior in biological systems. Diastereomers often exhibit different pharmacokinetic and pharmacodynamic properties, which can be both advantageous and challenging. Researchers are exploring strategies to separate these diastereomers or design formulations that leverage their unique characteristics for therapeutic benefit.

In conclusion, 4-methoxycyclohexane-1-sulfonamide, CAS number 1565713-65-6, stands as a promising compound with wide-ranging applications in chemistry and pharmacology. Its unique structure, coupled with recent research advancements, positions it as a valuable tool in developing innovative solutions across various industries.